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Compound of Interest

Compound Name: Triglyme

Cat. No.: B029127

The proper disposal of Triglyme (CAS No. 112-49-2) is critical for ensuring laboratory safety
and environmental protection.[1] As a substance that can form explosive peroxides and may
pose reproductive health risks, it requires careful handling from use to final disposal.[2][3][4]
Adherence to institutional and regulatory guidelines is mandatory. This guide provides essential
safety and logistical information for researchers and laboratory professionals.

Immediate Safety and Handling

Before handling Triglyme, it is imperative to use appropriate Personal Protective Equipment
(PPE). Always work in a well-ventilated area, preferably under a chemical fume hood.[2][5]

Required Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side shields or chemical goggles are required.[5]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to
prevent skin contact.[4][5]

» Respiratory Protection: In case of inadequate ventilation or for spill cleanup, use a filter
respirator suitable for organic gases and vapors.[4][6]

Hazard and Safety Data

Key quantitative data regarding the hazards and handling of Triglyme are summarized below.
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Parameter Value Citation(s)
CAS Number 112-49-2 [1][6]
Flash Point 111 °C (open cup) [4]

Can form explosive peroxides
upon prolonged exposure to
] ) air and light.[3][6] Containers
Peroxide Formation [21[3][6]
should be dated when opened
and tested periodically for

peroxides.[2][3]

Should be considered safe for
Storage Time (Unopened) up to 18 months from the [5]

receipt date.

Should not be stored for more
than 12 months.[5] Some
] guidelines recommend
Storage Time (Opened) _ . [51I7]
disposal within 6 months for
peroxide-forming chemicals

like ethers.[7]

- Strong oxidizing agents and
Incompatibilities ) [3][4]
strong acids.[3][4]

Step-by-Step Disposal Protocol

Disposal of Triglyme must be handled in accordance with local, state, and federal regulations.
[5] Never dispose of Triglyme down the drain or by evaporation.[7][8] The primary method of
disposal is through a licensed hazardous waste management program.

Waste Collection

o Container: Collect waste Triglyme in a dedicated, properly labeled, and sealable container.
[1][4][6] The container must be in good condition, free of leaks, and made of a compatible
material (e.g., glass or a recommended metal can, not aluminum or galvanized containers).

[519]
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o Labeling: Affix a "Hazardous Waste" label to the container.[9] The label must clearly identify
the contents as "Waste Triglyme" or "Triethylene Glycol Dimethyl Ether," along with any
other components mixed in.[9]

e Segregation: Keep the waste container segregated from incompatible materials, particularly
strong oxidants.[4][9]

Storage Pending Disposal

o Closure: Keep the waste container securely sealed at all times, except when adding waste.

[S181[°]

o Location: Store the sealed container in a cool, dry, well-ventilated area designated for
hazardous waste, away from heat or ignition sources.[5]

o Containment: Use secondary containment to prevent the spread of material in case of a leak.

[81°]

Arranging for Final Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
certified hazardous waste disposal contractor to schedule a pickup.[7][9]

o Do Not Transport: Laboratory personnel should not transport hazardous waste; this should
be done by trained EHS staff or contractors.[7]

Empty Container Disposal

» Rinsing: Empty containers that held Triglyme must be triple-rinsed with a suitable solvent
(e.g., water, if appropriate for the subsequent waste stream).[9]

» Rinsate Collection: The first rinse (and for highly toxic chemicals, the first three) must be
collected and disposed of as hazardous waste.[8]

» Final Disposal: After thorough rinsing and air-drying, deface the original labels and dispose
of the container as regular trash or according to institutional policy.[7][9]

Spill Management Protocol
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In the event of a Triglyme spill, the response depends on the scale of the incident.

Minor Spills

Remove Ignition Sources: Immediately eliminate all open flames and spark-producing
equipment.[5]

Ventilate: Increase ventilation in the area.[5]

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5]

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, labeled container for disposal as hazardous waste.[5][6]

Clean: Wipe the area with soap and water, preventing runoff into drains.[1][5]

Major Spills

Evacuate: Clear the area of all personnel and move upwind.[5]

Alert Authorities: Immediately alert your institution's emergency responders or EHS and
inform them of the location and nature of the hazard.[5]

Restrict Access: Prevent entry into the affected area.

Professional Cleanup: Allow only trained personnel with appropriate PPE, including
breathing apparatus, to handle the cleanup.[5]

Triglyme Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

management and disposal of Triglyme.
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Caption: Logical workflow for Triglyme waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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